Cas no 46277-17-2 (Ethanamine,2-(1H-benzimidazol-1-ylmethoxy)-)

Ethanamine,2-(1H-benzimidazol-1-ylmethoxy)- structure
46277-17-2 structure
Product Name:Ethanamine,2-(1H-benzimidazol-1-ylmethoxy)-
CAS No:46277-17-2
MF:C10H13N3O
MW:191.229721784592
CID:325510
PubChem ID:36887
Update Time:2025-04-19

Ethanamine,2-(1H-benzimidazol-1-ylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-(1H-benzimidazol-1-ylmethoxy)-
    • Ethanamine, 2-(1H-benzimidazol-1-ylmethoxy)- (9CI)
    • 46277-17-2
    • 2-(1h-benzimidazol-1-ylmethoxy)ethanamine
    • Inchi: 1S/C10H13N3O/c11-5-6-14-8-13-7-12-9-3-1-2-4-10(9)13/h1-4,7H,5-6,8,11H2
    • InChI Key: UQHGWINKCWKCAY-UHFFFAOYSA-N
    • SMILES: O(CCN)CN1C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 191.106
  • Monoisotopic Mass: 191.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1A^2
  • XLogP3: 0.4
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